Cas no 72288-75-6 (3-hydroxy-4-methyl-1(3H)-Isobenzofuranone)

• Product Name: 3-hydroxy-4-methyl-1(3H)-Isobenzofuranone
• CAS No: 72288-75-6
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 549425
• PubChem ID: 12746960
• Update Time: 2025-04-19

3-hydroxy-4-methyl-1(3H)-Isobenzofuranone Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-methyl-1(3H)-Isobenzofuranone
• 3-Hydroxy-4-methylisobenzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone,3-hydroxy-4-methyl-
• 1(3H)-Isobenzofuranone,3-hydroxy-4-methyl-(9CI)
• 3-hydroxy-4-methyl-3H-2-benzofuran-1-one
• SCHEMBL3902371
• 3-Hydroxy-4-methylphthalid
• 72288-75-6

• Inchi： 1S/C9H8O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-4,9,11H,1H3
• InChI Key： VZQKIRKYBKMSAZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C)C=2C1O)=O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53